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Compound of Interest

Compound Name: 7beta-Hydroxycholestanol

Cat. No.: B1257174

Get Quote

Core Chemical Identity & Stereochemistry[1][2][3]
7

-Hydroxycholestanol is a saturated oxysterol derived from the cholestane backbone.[1] Unlike
its unsaturated counterpart (7

-hydroxycholesterol), it lacks the

double bond, resulting in a distinct trans-A/B ring fusion and altered physicochemical
properties.[1] It serves as a specific biomarker for non-enzymatic lipid peroxidation and a
metabolite in the detoxification pathways of cytotoxic oxysterols.

Nomenclature and Classification[2]
IUPAC Name: (3S,5S,7R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-

methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-

cyclopenta[a]phenanthrene-3,7-diol[1][2][3]

Common Name: 7
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-Hydroxycholestanol; 5

-Cholestane-3

,7

-diol[1][4]

CAS Registry Number: 566-25-6[1][4]

Chemical Formula: C

H

O

[1][2][4][5]

Molecular Weight: 404.67 g/mol [2][4][6]

Stereochemical Analysis
The biological activity and stability of 7

-hydroxycholestanol are dictated by its specific stereochemical configuration.[1]
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Stereocenter Configuration Orientation
Structural
Consequence

C3 (Beta) Equatorial

Characteristic of the

cholestanol series;

allows amphipathic

alignment in

membranes.[1][4]

C5 (Alpha) Trans-Fusion

The A/B ring junction

is trans, forcing the

molecule into a flat,

planar "all-chair"

conformation (unlike

the bent cis-fusion of

coprostanol).[1][4]

C7 (Beta) Equatorial

In the 5

-cholestane skeleton

(Ring B chair), the 7

-bond is equatorial,

while the 7

-bond is axial.[1][2][4]

This makes the 7

-isomer

thermodynamically

more stable than the 7

-isomer due to the

absence of 1,3-diaxial

interactions with H-5

and H-9

.
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Conformational Note: The saturation of the C5-C6 bond removes the planar constraint of the

double bond found in cholesterol, allowing Ring B to adopt a perfect chair conformation.[1][2]

This structural rigidity distinguishes it from 7

-hydroxycholesterol (half-chair Ring B).[1]
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Figure 1: Stereochemical hierarchy of 5

-cholestane-3

,7

-diol, highlighting the equatorial stability of the 7

-hydroxyl group.[1][2]

Synthesis and Formation Pathways[3][7][8]
Biological Formation (Metabolism)
7

-Hydroxycholestanol is primarily formed via the reduction of 7

-hydroxycholesterol or 7-ketocholesterol.[1] It represents a "detoxification" or metabolic sink for
the more cytotoxic unsaturated oxysterols.[1]

Precursor: 7
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-Hydroxycholesterol (generated by non-enzymatic free radical oxidation of cholesterol).[1][2]

Reduction: The

double bond is reduced by

-3-oxosteroid 5

-reductase (SRD5A1/2) analogues or non-specific lipid reductases, followed by 3

-hydroxysteroid dehydrogenase activity if the 3-keto intermediate is involved.[1]

Pathological Context: Elevated levels are observed in conditions of massive oxidative stress

where the clearance of oxysterols is overloaded, or in lipid storage disorders like

Cerebrotendinous Xanthomatosis (CTX), where CYP27A1 deficiency shunts flux toward 7-

hydroxylated neutral sterols.[1][2]

Chemical Synthesis Protocol
For research standards, 7

-hydroxycholestanol is synthesized via the hydrogenation of 7

-hydroxycholesterol.[1][2]

Protocol Summary:

Starting Material: 7

-Hydroxycholesterol (purified).

Catalyst: Platinum oxide (PtO

) or Palladium on Carbon (Pd/C).[1][2][4]

Solvent: Glacial acetic acid or Ethyl acetate.[1][2]

Conditions: Hydrogen atmosphere (H

, 1 atm) at room temperature for 4-12 hours.
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Purification: The product is isolated via flash column chromatography (Silica gel;

Hexane:Ethyl Acetate gradient) to separate the 5

(major) and 5

(minor) isomers.[1][2][4]

Verification: The disappearance of the vinylic proton signal (approx.[1][2] 5.3 ppm) in

H-NMR confirms saturation.[1]

Analytical Characterization
Accurate identification requires distinguishing 7

-hydroxycholestanol from its unsaturated parent and its 7

-epimer.[1][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The lack of the

double bond shifts the methyl and ring proton signals significantly compared to cholesterol
derivatives.[2]
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Signal
Chemical Shift (

, ppm)
Multiplicity Assignment

H-6 ~5.30 ppm (Absent) -

Diagnostic: Absence

confirms saturation of

Ring B.

H-7 ~3.4 - 3.6 ppm Broad Multiplet

Germinal proton to the

7

-OH.[1][4] Its axial-

axial coupling with H-8

and H-6

broadens the signal.

[1][4]

H-3 ~3.60 ppm Multiplet

Germinal proton to the

3

-OH.

C-18 (

)
~0.65 ppm Singlet

Methyl group

(angular).[1][4]

C-19 (

)
~0.80 ppm Singlet

Methyl group

(angular); shifts

upfield compared to

sterols.[1][4]

Mass Spectrometry (GC-MS)
Analysis is typically performed on the Trimethylsilyl (TMS) ether derivative.[1][2][4]

Derivatization: Reagent: BSTFA + 1% TMCS; 60°C for 60 min.

Molecular Ion (
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):

548 (Di-TMS derivative of C

H

O

).[1][2][4]

Base Peak: Typically

458 (Loss of TMS-OH, M-90).[1][2]

Fragmentation:

458 (

)[1][4]

368 (

; Loss of two TMS-OH groups)[1][4]

Absence of retro-Diels-Alder fragments characteristic of

sterols (

120 range).[1]

Experimental Workflow: Extraction and Analysis
This protocol is designed for the isolation of 7

-hydroxycholestanol from plasma or tissue homogenates.[1]

Reagents[2][3][5]
Internal Standard: 5

-Cholestane or 19-Hydroxycholesterol.[1]

Antioxidant: Butylated Hydroxytoluene (BHT) (50
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g/mL) is critical to prevent artifactual oxidation of cholesterol during processing.[1][2][4]

Extraction Solvent: Chloroform:Methanol (2:1 v/v).[1][2][4]

Step-by-Step Protocol
Sample Preparation:

Add 100

L of plasma/tissue homogenate to a glass tube.[1]

Spike with 10

L Internal Standard (10 ng/

L).[1][2][4]

Add 50

L BHT solution immediately.

Lipid Extraction (Folch Method):

Add 2 mL Chloroform:Methanol (2:1).[1][4]

Vortex vigorously for 1 min.

Centrifuge at 2000 x g for 5 min.

Collect the lower organic phase.[1][2] Re-extract the aqueous phase once.[1]

Saponification (Optional but Recommended):

To analyze total sterols (free + esterified), dissolve dried extract in 1 mL 1M KOH in 90%

Ethanol.[1]

Incubate at 60°C for 1 hour under Argon gas (to prevent oxidation).

Extract unsaponifiable fraction with Hexane (3 x 2 mL).[1][2][4]
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Solid Phase Extraction (SPE) Purification:

Use a Silica (Si) or Aminopropyl (NH

) cartridge.[1][2][4]

Condition with Hexane.[1][2]

Load sample in Hexane.[1][2]

Fraction 1 (Cholesterol/Hydrocarbons): Elute with Hexane:Ethyl Acetate (95:5).[1][2][4]

Fraction 2 (Oxysterols): Elute with Acetone or Methanol. 7

-Hydroxycholestanol elutes here.[1][4]

Derivatization & Analysis:

Evaporate Fraction 2 under N

.[1][2]

Add 50

L BSTFA + 1% TMCS + 50

L Pyridine.[1][2][4]

Incubate at 60°C for 60 min.

Inject 1

L into GC-MS (DB-5MS column).[1]
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Figure 2: Analytical workflow for the isolation and quantification of 7

-hydroxycholestanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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